Cas no 1868433-30-0 ((3R)-3-{[(tert-butoxy)carbonyl]amino}-4,5-dimethylhexanoic acid)

• Product Name: (3R)-3-{[(tert-butoxy)carbonyl]amino}-4,5-dimethylhexanoic acid
• CAS No: 1868433-30-0
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5763601
• PubChem ID: 165524879
• Update Time: 2023-12-26

(3R)-3-{[(tert-butoxy)carbonyl]amino}-4,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1868433-30-0
• EN300-1285921
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-4,5-dimethylhexanoic acid

• Inchi： 1S/C13H25NO4/c1-8(2)9(3)10(7-11(15)16)14-12(17)18-13(4,5)6/h8-10H,7H2,1-6H3,(H,14,17)(H,15,16)/t9?,10-/m1/s1
• InChI Key： ZLVUQSIVTPPVTI-QVDQXJPCSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C(C)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų